1-(5-Fluoro-3-methylpyridin-2-YL)piperazinehcl
Description
Scientific Research Applications
Receptor Modulation and Behavioral Studies
- Studies have explored the role of piperazine derivatives in modulating serotonin receptors, particularly the 5-HT2C receptor. These compounds, including the closely related 1-(5-Fluoro-3-methylpyridin-2-yl)piperazine HCl, have been investigated for their pharmacological effects in vivo and in vitro. The research indicates that selective 5-HT2C receptor agonists can influence serotonin receptor-mediated behaviors, such as the head-twitch response in rats, highlighting the compound's potential in studying neuropsychiatric disorders (Vickers et al., 2001).
Anticancer Research
- Piperazine derivatives have been synthesized and evaluated for their cytotoxic activities against human tumor cell lines. Research involving structurally similar compounds to 1-(5-Fluoro-3-methylpyridin-2-yl)piperazine HCl has shown significant cytotoxicity against liver and colon cancer cell lines, suggesting potential therapeutic applications in cancer treatment (Akkoç et al., 2012).
Neurological and Psychiatric Disorder Studies
- The compound has relevance in developing imaging agents for neurological and psychiatric disorders. Research on related piperazine derivatives has shown promise in PET imaging of serotonin 5-HT1A receptors, offering insights into the diagnosis and treatment of neuropsychiatric conditions (García et al., 2014).
Enzyme Inhibition Studies
- Piperazine compounds have also been studied for their enzyme inhibitory effects, particularly against carbonic anhydrases. This research is crucial for developing new therapeutic agents for conditions like glaucoma and neurological disorders (Gul et al., 2019).
Chemical Synthesis and Material Science
- In material science, piperazine derivatives, including those structurally related to 1-(5-Fluoro-3-methylpyridin-2-yl)piperazine HCl, have been explored for their luminescent properties and potential in photo-induced electron transfer applications. These studies contribute to the development of new materials for electronic and photonic devices (Gan et al., 2003).
properties
IUPAC Name |
1-(5-fluoro-3-methylpyridin-2-yl)piperazine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14FN3.ClH/c1-8-6-9(11)7-13-10(8)14-4-2-12-3-5-14;/h6-7,12H,2-5H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBMWRSBFWVEJCP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CN=C1N2CCNCC2)F.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClFN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-isopropylphenyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide](/img/structure/B2797794.png)
![N-(2-methoxyphenethyl)-2-(4-methylbenzamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide](/img/structure/B2797796.png)
![[1-(6-Chloroquinazolin-4-yl)piperidin-3-yl]methanol](/img/structure/B2797797.png)
![N-(quinolin-5-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide](/img/structure/B2797801.png)
![tert-Butyl 2-hydroxy-8,9-dihydro-5H-pyrido[2,3-d]azepine-7(6H)-carboxylate](/img/structure/B2797803.png)
![2-[6-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-4-oxopyran-3-yl]oxy-N-methylacetamide](/img/structure/B2797804.png)
![4-[benzyl(methyl)sulfamoyl]-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide](/img/structure/B2797807.png)
![3-(4-Methoxyphenyl)-7-[(4-methylphenyl)methoxy]chromen-4-one](/img/structure/B2797808.png)
![4-[(E)-2-(2-Chlorophenyl)ethenyl]sulfonylmorpholine-3-carboxylic acid](/img/structure/B2797811.png)
![N-(4-fluorophenyl)-2-[(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yl]acetamide](/img/structure/B2797813.png)
